Cas no 1353970-88-3 (2-Chloro-N-(2-oxo-2-thiazol-2-yl-ethyl)-acetamide)

• Product Name: 2-Chloro-N-(2-oxo-2-thiazol-2-yl-ethyl)-acetamide
• CAS No: 1353970-88-3
• MF: C₇H₇ClN₂O₂S
• MW: 218.660679101944
• CID: 2168204
• Update Time: 2025-07-21

2-Chloro-N-(2-oxo-2-thiazol-2-yl-ethyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-n-(2-oxo-2-thiazol-2-yl-ethyl)-acetamide
• 2-Chloro-N-(2-oxo-2-(thiazol-2-yl)ethyl)acetamide
• AM93696
• 2-Chloro-N-(2-oxo-2-thiazol-2-ylethyl)acetamide
• 2-Chloro-N-(2-oxo-2-thiazol-2-yl-ethyl)-acetamide

• Inchi： 1S/C7H7ClN2O2S/c8-3-6(12)10-4-5(11)7-9-1-2-13-7/h1-2H,3-4H2,(H,10,12)
• InChI Key： UUKLOZPWJDHEEB-UHFFFAOYSA-N
• SMILES： ClCC(NCC(C1=NC=CS1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 213
• Topological Polar Surface Area: 87.3

Additional information on 2-Chloro-N-(2-oxo-2-thiazol-2-yl-ethyl)-acetamide

2-Chloro-N-(2-oxo-2-thiazol-2-yl-ethyl)-acetamide: An Overview of a Promising Compound (CAS No. 1353970-88-3)

2-Chloro-N-(2-oxo-2-thiazol-2-yl-ethyl)-acetamide (CAS No. 1353970-88-3) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound, characterized by its unique chemical structure, exhibits a range of biological activities that make it a subject of extensive research and development.

The molecular formula of 2-Chloro-N-(2-oxo-2-thiazol-2-yl-ethyl)-acetamide is C₉H₈ClN₂O₃S, and its molecular weight is approximately 247.7 g/mol. The compound features a thiazole ring, an acetamide group, and a chloro substituent, which collectively contribute to its distinct chemical properties and biological activities.

In the realm of medicinal chemistry, 2-Chloro-N-(2-oxo-2-thiazol-2-yl-ethyl)-acetamide has been studied for its potential as a therapeutic agent. Recent research has highlighted its anti-inflammatory and anti-cancer properties, making it a promising candidate for the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound effectively inhibited the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers.

The anti-inflammatory effects of 2-Chloro-N-(2-oxo-2-thiazol-2-yl-ethyl)-acetamide have also been explored in several preclinical studies. These studies have shown that the compound can reduce inflammation by modulating key signaling pathways involved in the inflammatory response. Specifically, it has been found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are known to play crucial roles in various inflammatory diseases.

Beyond its therapeutic potential, 2-Chloro-N-(2-oxo-2-thiazol-2-yl-ethyl)-acetamide is also of interest in the field of materials science. Its unique chemical structure makes it a valuable building block for the synthesis of more complex molecules with diverse applications. For example, researchers have utilized this compound as an intermediate in the synthesis of novel polymers and functional materials with enhanced mechanical and thermal properties.

The synthesis of 2-Chloro-N-(2-oxo-2-thiazol-2-yl-ethyl)-acetamide typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the reaction of 2-chloroacetyl chloride with 2-aminothiazole followed by oxidation to form the desired product. This synthetic pathway has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In terms of safety and handling, 2-Chloro-N-(2-oxo-2-thiazol-2-y-l ethyl)-acetamide should be managed with standard laboratory precautions to ensure safe handling and storage. It is important to note that while this compound is not classified as a hazardous material or controlled substance, proper personal protective equipment (PPE) should be used when handling it to prevent skin contact and inhalation.

The future prospects for 2-Chloro-N-(2-o xo - 1 - th i az ol - 1 - yl - e th yl ) - ac et am id e (CAS No. 1353970 - 88 - 3) are promising. Ongoing research aims to further elucidate its mechanisms of action and explore its potential applications in various fields. As new insights emerge, this compound is likely to play an increasingly important role in the development of innovative solutions for healthcare and materials science.